Cas no 1172514-84-9 (N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-2-(4-methoxybenzenesulfonyl)acetamide)

• Product Name: N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-2-(4-methoxybenzenesulfonyl)acetamide
• CAS No: 1172514-84-9
• MF: C₂₀H₁₈N₄O₄S₂
• MW: 442.511321544647
• CID: 6009317
• PubChem ID: 29695446
• Update Time: 2025-07-15

N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-2-(4-methoxybenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-2-(4-methoxybenzenesulfonyl)acetamide
• N-[1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-(4-methoxybenzenesulfonyl)acetamide
• N-(1-(benzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide
• 1172514-84-9
• N-[2-(1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-2-(4-methoxyphenyl)sulfonylacetamide
• F5460-0197
• VU0643551-1
• AKOS024508890

• Inchi： 1S/C20H18N4O4S2/c1-13-11-18(24(23-13)20-21-16-5-3-4-6-17(16)29-20)22-19(25)12-30(26,27)15-9-7-14(28-2)8-10-15/h3-11H,12H2,1-2H3,(H,22,25)
• InChI Key： CZNSAZCYEDKQNX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(CC(NC1=CC(C)=NN1C1=NC2C=CC=CC=2S1)=O)(=O)=O

Computed Properties

• Exact Mass: 442.07694742g/mol
• Monoisotopic Mass: 442.07694742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 140Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-2-(4-methoxybenzenesulfonyl)acetamide

Introduction to N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-2-(4-methoxybenzenesulfonyl)acetamide (CAS No. 1172514-84-9)

N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-2-(4-methoxybenzenesulfonyl)acetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1172514-84-9, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, which include a fused heterocyclic system comprising a benzothiazole ring and a pyrazole ring, make it a candidate for further investigation in various therapeutic applications.

The molecular structure of this compound is characterized by the presence of several functional groups, including an amide moiety and a sulfonyl group. These functional groups contribute to its potential interactions with biological targets, making it an intriguing subject for medicinal chemistry studies. The benzothiazole moiety is particularly noteworthy, as it is known to be a privileged scaffold in drug discovery, often found in bioactive molecules with diverse pharmacological properties.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation and immune response. N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-2-(4-methoxybenzenesulfonyl)acetamide has been identified as a potential candidate in this area due to its structural similarity to known bioactive molecules. Preliminary studies have suggested that this compound may possess anti-inflammatory properties, making it a valuable asset in the search for new therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in constructing the complex heterocyclic framework. These synthetic strategies not only highlight the expertise required in medicinal chemistry but also underscore the importance of innovative approaches in drug development.

One of the most compelling aspects of N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-2-(4-methoxybenzenesulfonyl)acetamide is its potential as a lead compound for further derivatization. By modifying specific functional groups or introducing new substituents, researchers can explore a wide range of biological activities. This flexibility makes it an attractive starting point for structure-based drug design efforts aimed at improving potency, selectivity, and pharmacokinetic properties.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for their biological activity. N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-2-(4-methoxybenzenesulfonyl)acetamide has been subjected to virtual screening using molecular docking algorithms to identify potential binding interactions with target proteins. These computational studies have provided valuable insights into the molecular mechanism of action and have guided experimental efforts toward optimizing its pharmacological profile.

In addition to its potential therapeutic applications, this compound has also shown promise in preclinical models as an immunomodulatory agent. By targeting specific pathways involved in immune regulation, it may offer new treatment options for diseases characterized by dysregulated immune responses. This dual functionality as both an anti-inflammatory and immunomodulatory agent makes it particularly intriguing for further development.

The safety and efficacy of N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylyl)-2-(4-methoxybenzenesulfonyl)acetamide are currently under investigation in preclinical studies. These studies aim to evaluate its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), as well as its toxicity profile. Comprehensive toxicological assessments are essential to ensure that this compound is safe for human use and to identify any potential side effects that may need to be managed during clinical trials.

The development of new pharmaceuticals is a complex process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. N-1-(1,3-benzothiazol--2--yl)-3--methyl--1H-pyrazol--5--yl--2-(4--methoxybenzenesulfonyl)acetamide represents an excellent example of how interdisciplinary research can lead to the discovery of novel therapeutic agents. Its unique structural features and promising biological activities make it a compelling candidate for further investigation in both academic and industrial settings.

As research continues to uncover new insights into the mechanisms of disease and the actions of bioactive molecules, compounds like N--(13-Benzothiazol--22--yl)--33--methyl--1H-pyrazol--55--yl)--22--(44-Methoxybenzenesulfonyl)acetamide are poised to play a significant role in the next generation of treatments. By leveraging cutting-edge synthetic methods and computational tools, researchers can accelerate the discovery process and bring new therapies to patients more quickly than ever before.